Cas no 1803839-20-4 (4-Difluoromethoxy-2-fluoronicotinic acid)

• Product Name: 4-Difluoromethoxy-2-fluoronicotinic acid
• CAS No: 1803839-20-4
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• MDL: MFCD28789680
• CID: 4706124
• Update Time: 2023-08-15

4-Difluoromethoxy-2-fluoronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethoxy-2-fluoronicotinic acid

• MDL： MFCD28789680
• Inchi： 1S/C7H4F3NO3/c8-5-4(6(12)13)3(1-2-11-5)14-7(9)10/h1-2,7H,(H,12,13)
• InChI Key： ZSQTYUMRLXVPOH-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=CN=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 59.4